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Compound of Interest

Compound Name: 2-(Methoxymethyl)benzoic acid

Cat. No.: B1313828 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 2-(Methoxymethyl)benzoic acid,

a key organic compound relevant to researchers, scientists, and professionals in drug

development. This document details its chemical and physical properties, plausible synthetic

routes with experimental protocols, and potential applications based on the characteristics of

related benzoic acid derivatives. While the specific historical discovery of this compound is not

prominently documented in readily available literature, its synthesis and properties can be well-

understood through established principles of organic chemistry.

Core Compound Properties
2-(Methoxymethyl)benzoic acid, with the CAS number 88550-19-0, is a derivative of benzoic

acid.[1] Its structure features a methoxymethyl group at the ortho-position of the carboxylic acid

on the benzene ring. This substitution influences its chemical reactivity and physical properties.
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Property Value

Molecular Formula C9H10O3

Molecular Weight 166.17 g/mol

IUPAC Name 2-(methoxymethyl)benzoic acid

CAS Number 88550-19-0

Appearance Solid (predicted)

Data sourced from PubChem[1]

Plausible Synthetic Pathways
While a definitive historical first synthesis is not readily available, two primary plausible routes

for the synthesis of 2-(Methoxymethyl)benzoic acid can be proposed based on established

organic chemistry reactions and the synthesis of analogous compounds.

Oxidation of 2-Methoxymethyltoluene
A logical and direct approach involves the oxidation of the methyl group of 2-

methoxymethyltoluene. Strong oxidizing agents like potassium permanganate (KMnO4) are

commonly used for converting alkyl chains on an aromatic ring to a carboxylic acid.[2][3]

Materials:

2-Methoxymethyltoluene

Potassium permanganate (KMnO4)

Sodium carbonate (Na2CO3)

Sulfuric acid (H2SO4), dilute solution

Sodium bisulfite (NaHSO3)

Diethyl ether
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Anhydrous magnesium sulfate (MgSO4)

Deionized water

Procedure:

In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, dissolve

2-methoxymethyltoluene in a suitable solvent like water containing sodium carbonate.

Slowly add a solution of potassium permanganate in water to the flask while stirring

vigorously. The reaction is exothermic and should be controlled by external cooling if

necessary.

Heat the mixture to reflux for several hours until the purple color of the permanganate has

disappeared, indicating the completion of the oxidation.

Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO2)

precipitate.

To the filtrate, cautiously add a solution of sodium bisulfite to reduce any excess

permanganate.

Acidify the solution with dilute sulfuric acid to a pH of approximately 2. This will precipitate

the 2-(Methoxymethyl)benzoic acid.

Cool the mixture in an ice bath to maximize precipitation and then collect the solid product by

vacuum filtration.

Wash the crude product with cold deionized water.

For purification, the crude product can be recrystallized from a suitable solvent system, such

as ethanol/water.

Dry the purified crystals under vacuum to yield 2-(Methoxymethyl)benzoic acid.

2-Methoxymethyltoluene Potassium PermanganateOxidation 2-(Methoxymethyl)benzoic AcidAcidification
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Fig. 1: Oxidation of 2-Methoxymethyltoluene.

Etherification of 2-(Hydroxymethyl)benzoic Acid
An alternative two-step synthesis begins with a starting material that already possesses the

carboxylic acid and a modifiable side chain. 2-(Hydroxymethyl)benzoic acid can be synthesized

from phthalide, which is then etherified to the final product.

Materials:

Phthalide

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Deionized water

Procedure:

In a round-bottom flask, dissolve phthalide in an aqueous solution of sodium hydroxide.

Heat the mixture under reflux for 1-2 hours to facilitate the hydrolysis of the lactone ring.

Cool the reaction mixture to room temperature.

Slowly and carefully acidify the solution with concentrated hydrochloric acid until the pH is

acidic (pH ~2), which will precipitate the 2-(hydroxymethyl)benzoic acid as a white solid.

Collect the precipitate by vacuum filtration and wash with cold deionized water.

The crude product can be purified by recrystallization from hot water.

Materials:

2-(Hydroxymethyl)benzoic acid
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Sodium hydride (NaH) or another suitable base

Methyl iodide (CH3I) or dimethyl sulfate ((CH3)2SO4)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na2SO4)

Procedure:

In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), suspend 2-(hydroxymethyl)benzoic acid in anhydrous THF.

Cool the suspension in an ice bath and add sodium hydride portion-wise. Allow the mixture

to stir until hydrogen gas evolution ceases, indicating the formation of the alkoxide and

carboxylate.

To the resulting mixture, add methyl iodide or dimethyl sulfate dropwise at 0°C.

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield pure 2-
(Methoxymethyl)benzoic acid.
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Fig. 2: Etherification of 2-(Hydroxymethyl)benzoic Acid.

Potential Applications and Biological Activity
While specific biological activities for 2-(Methoxymethyl)benzoic acid are not extensively

reported, benzoic acid and its derivatives are known to have a wide range of applications in the

pharmaceutical industry.[4] They serve as key intermediates in the synthesis of more complex

active pharmaceutical ingredients (APIs).[5] Some sources suggest that 2-
(Methoxymethyl)benzoic acid may have antibacterial properties, though detailed studies are

not readily available.[6] The general class of benzoic acid derivatives has been explored for

various therapeutic areas, including as anti-inflammatory agents.[4]

Conclusion
2-(Methoxymethyl)benzoic acid is a valuable compound for synthetic organic chemistry.

While its historical discovery is not well-documented, its synthesis can be achieved through

reliable and well-understood chemical transformations. The plausible synthetic routes outlined

in this guide provide a solid foundation for its preparation in a laboratory setting. Further

research into the biological activities of this specific compound could reveal novel therapeutic

applications, building upon the rich history of benzoic acid derivatives in medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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